Cas no 2171861-13-3 (3-{(tert-butoxy)carbonylamino}-3-(1-methylcyclobutyl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(1-methylcyclobutyl)propanoic acid
• CAS No: 2171861-13-3
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5813153
• PubChem ID: 165533802
• Update Time: 2023-12-30

3-{(tert-butoxy)carbonylamino}-3-(1-methylcyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(1-methylcyclobutyl)propanoic acid
• 2171861-13-3
• EN300-1284038
• 3-{[(tert-butoxy)carbonyl]amino}-3-(1-methylcyclobutyl)propanoic acid

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(17)14-9(8-10(15)16)13(4)6-5-7-13/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： SAPFXJQUSMFWOI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(=O)O)C1(C)CCC1)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų